(but-3-yn-2-yl)cyclohexane
Overview
Description
“(but-3-yn-2-yl)cyclohexane” is a chemical compound. It’s also known as Hexanoic acid, but-3-yn-2-yl ester . The molecular formula is C10H16O2 and the molecular weight is 168.2328 .
Molecular Structure Analysis
The molecular structure of “(but-3-yn-2-yl)cyclohexane” is available as a 2D Mol file or as a computed 3D SD file . The IUPAC Standard InChI is InChI=1S/C10H16O2/c1-4-6-7-8-10(11)12-9(3)5-2/h2,9H,4,6-8H2,1,3H3 .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (but-3-yn-2-yl)cyclohexane involves the addition of a but-3-yn-2-yl group to cyclohexane.", "Starting Materials": [ "Cyclohexane", "But-3-yn-2-ol", "Sodium hydride (NaH)", "Tetrahydrofuran (THF)", "Dimethylformamide (DMF)", "Chloroform (CHCl3)", "Hydrochloric acid (HCl)", "Sodium bicarbonate (NaHCO3)", "Anhydrous magnesium sulfate (MgSO4)" ], "Reaction": [ "Step 1: Deprotonation of but-3-yn-2-ol with sodium hydride (NaH) in tetrahydrofuran (THF) to form but-3-yn-2-yl sodium salt.", "Step 2: Addition of but-3-yn-2-yl sodium salt to cyclohexane in the presence of dimethylformamide (DMF) as a solvent and a catalyst to form (but-3-yn-2-yl)cyclohexane.", "Step 3: Purification of the product by extraction with chloroform (CHCl3) and washing with hydrochloric acid (HCl) and sodium bicarbonate (NaHCO3) to remove impurities.", "Step 4: Drying of the product with anhydrous magnesium sulfate (MgSO4) to obtain the final product." ] } | |
CAS RN |
161585-63-3 |
Product Name |
(but-3-yn-2-yl)cyclohexane |
Molecular Formula |
C10H16 |
Molecular Weight |
136.2 |
Purity |
95 |
Origin of Product |
United States |
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